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Compound of Interest |

4-methoxy-N-methylcyclohexan-1-
Compound Name:
amine hydrochloride

CAS No.: 1311315-59-9

\ J

CAS: 1214254-26-8 | Formula: C

H
NO

HCI | MW: 179.69 g/mol Classification: Secondary Amine Salt / Cyclohexyl Derivative Primary
Application: Pharmaceutical Intermediate (JAK Inhibitor Synthesis/Oclacitinib analogs)

Part 1: Executive Solubility Landscape

As a hydrochloride salt of a secondary cyclohexyl amine, this compound exhibits a distinct
polarity dichotomy. The ionic character of the hydrochloride headgroup dominates its solid-state
lattice energy, rendering it highly soluble in high-dielectric protic solvents while remaining
virtually insoluble in non-polar hydrocarbons.

The following data summarizes the empirical solubility trends observed for this class of
cyclohexyl amine salts. Use this table for solvent selection during reaction workup and
crystallization.

Solubility Classification Table
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Dichloromethane ) ] (retains
) Low/Sparingly donation to ) - )
Chlorinated (DCWM), - impurities while
(<5 mg/mL) stabilize ClI~ )
Chloroform ) salt stays solid or
anion.
agueous)
Weak polarity; ]
THF, 1,4- Insoluble (<1 ) o Anti-Solvent
Ethers ) insufficient S
Dioxane, MTBE mg/mL) ] (Precipitation)
solvation energy.
Hexane, Complete ) N
Insoluble (~0 ) o Washing/Purifica
Hydrocarbons Toluene, lipophobicity of )
mg/mL) tion
Heptane the salt form.

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Critical Insight: The presence of the 4-methoxy group adds a secondary dipole to the
cyclohexane ring. While this slightly increases solubility in chlorinated solvents compared to
unsubstituted cyclohexylamine HCI, it is insufficient to make DCM a viable solvent for the salt

form.

Part 2: Mechanistic Thermodynamics

Understanding the dissolution mechanism is vital for troubleshooting precipitation issues.

Enthalpy of Solvation ()

The dissolution of 4-methoxy-N-methylcyclohexan-1-amine HCI is endothermic.

 Lattice Energy: The crystal lattice is stabilized by strong ionic bonding between the

ammonium cation (
) and the chloride anion (
), plus hydrogen bonding networks.
e Entropy (
): Dissolution is driven by the entropy gain of the lattice breaking.

 Implication: Solubility is highly temperature-dependent. A solvent that dissolves 20 mg/mL at
20°C (e.g., IPA) may dissolve >150 mg/mL at 80°C. This steep solubility curve is the basis
for high-yield recrystallization.

The "Free-Base" Switch

Solubility can be inverted by pH adjustment.

 Acidic/Neutral (pH < 9): Exists as HCI salt
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Water soluble / Organic insoluble.

e Basic (pH > 11): Exists as Free Base

Water insoluble / Organic soluble (DCM, Toluene).

Part 3: Experimental Protocols

These protocols are designed as self-validating systems. If the expected result (e.g., clear
solution or precipitate) is not observed, the "Troubleshooting” steps provide immediate
correction.

Protocol A: Rapid Gravimetric Solubility Screening

Use this to determine exact solubility limits for your specific batch purity.

Preparation: Weigh 50 mg of compound into a 4 mL vial.
« Addition: Add solvent in 100

L increments at 25°C.

o Agitation: Vortex for 30 seconds after each addition.
e Endpoint: Record volume (

) when the solution becomes optically clear.

o Calculation:

e Thermal Stress: If insoluble at 1.0 mL (<50 mg/mL), heat to boiling point. If clear, the solvent
is a candidate for recrystallization.

Protocol B: Recrystallization (Purification)

Target Impurity Rejection: Non-polar byproducts and inorganic salts.
¢ Dissolution: Suspend crude solid in Isopropanol (IPA) (approx. 10 mL/g).

e Heating: Heat to reflux (82°C). Add Methanol dropwise only if dissolution is incomplete.
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« Filtration (Hot): Filter rapidly through a pre-heated glass frit to remove inorganic salts
(NaCIl/KCI) or mechanical impurities.

» Crystallization: Allow filtrate to cool slowly to room temperature (25°C) over 2 hours, then
chill to 0—4°C.

« |solation: Filter the white crystalline solid. Wash with cold MTBE (Anti-solvent) to remove
surface mother liquor.

e Drying: Vacuum dry at 45°C for 12 hours.

Part 4: Visualization & Workflow
Figure 1: Solvent Selection Logic for Isolation

This decision tree guides the selection of solvents based on the process goal (Reaction vs.
Purification).

Process Goal

Reaction Medium Purification/Isolation

Is high polarity required? Recrystallization?

Yes (Protic) |Yes (Aprotic) Moderate Solubility High Solubility
. . Binary System:
Use Water or MeOH Use DMF or DMSO :é?gE'foiO:;’re{gA MeOH (Solvent) +
MTBE/EtOAc (Anti-solvent)

Click to download full resolution via product page

Caption: Decision matrix for selecting solvents based on thermodynamic requirements of the 4-
methoxy-N-methylcyclohexan-1-amine HCI salt.
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Figure 2: The "Free-Base" Extraction Workflow

Visualizing the phase-transfer logic for converting the salt to an organic-soluble form.

HCI Salt Deprotonation _ [WAGERNEe)R/INEVIeleok] Phase Change _ [P =E3A Partitioning Extract with DCM
(Ag. Soluble) = (pH > 11) gl (Org. Soluble) or Toluene

Click to download full resolution via product page

Caption: Mechanism for switching solubility phases to isolate the free amine from aqueous
waste streams.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 54593058, 4-Methoxy-N-methylcyclohexan-1-amine hydrochloride. Retrieved from
[Link]

e Hayashi, K., et al.Solubilities Studies of Basic Amino Acid Hydrochlorides in Organic
Solvents. Journal of Agricultural Chemistry. (General principles of amine salt solubility).

e To cite this document: BenchChem. [Solubility Profile & Process Development Guide: 4-
Methoxy-N-methylcyclohexan-1-amine Hydrochloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1422945#solubility-of-4-methoxy-n-
methylcyclohexan-1-amine-hydrochloride-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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